Cas no 2231674-63-6 (tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate hydrochloride)

Tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate hydrochloride is a specialized chemical intermediate used in pharmaceutical synthesis and organic chemistry research. Its key advantages include a stable tert-butyl carbamate (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, and a rigid azetidine scaffold that enhances conformational control in target molecules. The hydrochloride salt form improves solubility and handling in synthetic applications. This compound is particularly valuable in the development of bioactive molecules, offering precise functionalization at the N-methyl and 3-methylazetidine moieties. Its high purity and well-defined structure make it a reliable building block for medicinal chemistry and drug discovery efforts.

tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate hydrochloride structure

2231674-63-6 structure

Product Name:tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate hydrochloride

CAS No:2231674-63-6

MF:C₁₀H₂₁ClN₂O₂

MW:236.738941907883

MDL:MFCD31654255

CID:4711479

PubChem ID:135392886

Update Time:2025-05-28

tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(N-Methyl-N-Boc-amino)-3-methylazetidine HCl
- 3-(N-Methyl-N-Boc-amino)-3-methylazetidine hydrochloride
- tert-Butyl methyl(3-methylazetidin-3-yl)carbamate hydrochloride
- tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate hydrochloride
- MDL： MFCD31654255
- Inchi： 1S/C10H20N2O2.ClH/c1-9(2,3)14-8(13)12(5)10(4)6-11-7-10;/h11H,6-7H2,1-5H3;1H
- InChI Key： NWVUNCQBQPZDFX-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(N(C)C1(C)CNC1)=O

Computed Properties

Exact Mass: 236.1291556 g/mol
Monoisotopic Mass: 236.1291556 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 229
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 236.74
Topological Polar Surface Area: 41.6

tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate hydrochloride Pricemore >>

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